Cas no 51788-73-9 (2-(2-hydroxypropyl)-4-methylphenol)
2-(2-hydroxypropyl)-4-methylphenol Chemical and Physical Properties
Names and Identifiers
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- 2-(2-hydroxypropyl)-4-methylphenol
- EN300-1839231
- 51788-73-9
- SCHEMBL15666913
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- Inchi: 1S/C10H14O2/c1-7-3-4-10(12)9(5-7)6-8(2)11/h3-5,8,11-12H,6H2,1-2H3
- InChI Key: BEVPUSWAHQSKDL-UHFFFAOYSA-N
- SMILES: OC(C)CC1C(=CC=C(C)C=1)O
Computed Properties
- Exact Mass: 166.099379685g/mol
- Monoisotopic Mass: 166.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 40.5Ų
2-(2-hydroxypropyl)-4-methylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1839231-0.05g |
2-(2-hydroxypropyl)-4-methylphenol |
51788-73-9 | 0.05g |
$851.0 | 2023-09-19 | ||
| Enamine | EN300-1839231-0.1g |
2-(2-hydroxypropyl)-4-methylphenol |
51788-73-9 | 0.1g |
$892.0 | 2023-09-19 | ||
| Enamine | EN300-1839231-0.25g |
2-(2-hydroxypropyl)-4-methylphenol |
51788-73-9 | 0.25g |
$933.0 | 2023-09-19 | ||
| Enamine | EN300-1839231-0.5g |
2-(2-hydroxypropyl)-4-methylphenol |
51788-73-9 | 0.5g |
$974.0 | 2023-09-19 | ||
| Enamine | EN300-1839231-1.0g |
2-(2-hydroxypropyl)-4-methylphenol |
51788-73-9 | 1g |
$1014.0 | 2023-06-03 | ||
| Enamine | EN300-1839231-2.5g |
2-(2-hydroxypropyl)-4-methylphenol |
51788-73-9 | 2.5g |
$1988.0 | 2023-09-19 | ||
| Enamine | EN300-1839231-5.0g |
2-(2-hydroxypropyl)-4-methylphenol |
51788-73-9 | 5g |
$2940.0 | 2023-06-03 | ||
| Enamine | EN300-1839231-10.0g |
2-(2-hydroxypropyl)-4-methylphenol |
51788-73-9 | 10g |
$4360.0 | 2023-06-03 | ||
| Enamine | EN300-1839231-1g |
2-(2-hydroxypropyl)-4-methylphenol |
51788-73-9 | 1g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1839231-5g |
2-(2-hydroxypropyl)-4-methylphenol |
51788-73-9 | 5g |
$2940.0 | 2023-09-19 |
2-(2-hydroxypropyl)-4-methylphenol Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-(2-hydroxypropyl)-4-methylphenol
Comprehensive Overview of 2-(2-Hydroxypropyl)-4-Methylphenol (CAS No. 51788-73-9): Properties, Applications, and Industry Insights
2-(2-Hydroxypropyl)-4-methylphenol, identified by its CAS number 51788-73-9, is a versatile chemical compound with significant applications across various industries. This phenolic derivative is characterized by its unique molecular structure, combining a hydroxyl group and a methylphenol moiety, which enhances its reactivity and functionality. In recent years, the demand for specialized phenolic compounds like 2-(2-hydroxypropyl)-4-methylphenol has surged, driven by advancements in pharmaceuticals, cosmetics, and material science.
The compound’s hydroxypropyl group contributes to its solubility in polar solvents, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers frequently search for "CAS 51788-73-9 uses" or "2-(2-hydroxypropyl)-4-methylphenol synthesis," reflecting its growing relevance in R&D. Its role as a stabilizer or additive in polymer production has also garnered attention, particularly in eco-friendly material formulations, aligning with the global push toward sustainable chemistry.
In the pharmaceutical sector, 2-(2-hydroxypropyl)-4-methylphenol is explored for its potential as a precursor in drug development. Questions like "Is 51788-73-9 safe for cosmetic use?" highlight its applicability in personal care products, where it may act as a preservative or antioxidant. Regulatory compliance and safety profiles are critical considerations, and studies confirm its low toxicity under standard handling conditions.
From an industrial perspective, the compound’s thermal stability and compatibility with other chemicals make it a candidate for high-performance coatings and adhesives. Searches for "phenolic derivatives in green chemistry" or "51788-73-9 suppliers" underscore its commercial viability. Innovations in catalytic processes have further optimized its production, reducing environmental impact—a key concern for modern enterprises.
In conclusion, 2-(2-hydroxypropyl)-4-methylphenol (CAS No. 51788-73-9) exemplifies the intersection of functionality and sustainability. Its multifaceted applications, coupled with rigorous safety standards, position it as a compound of interest for future technological breakthroughs. As industries evolve, this phenolic derivative is poised to play a pivotal role in addressing contemporary challenges in chemistry and manufacturing.
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